Cas no 1807290-50-1 (Methyl 4-cyano-2-formyl-3-methoxybenzoate)

• Product Name: Methyl 4-cyano-2-formyl-3-methoxybenzoate
• CAS No: 1807290-50-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4952375
• Update Time: 2025-06-11

Methyl 4-cyano-2-formyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-formyl-3-methoxybenzoate

• Inchi： 1S/C11H9NO4/c1-15-10-7(5-12)3-4-8(9(10)6-13)11(14)16-2/h3-4,6H,1-2H3
• InChI Key： OSUGYUPEEGEJFD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(C(=O)OC)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4

Additional information on Methyl 4-cyano-2-formyl-3-methoxybenzoate

Research Briefing on Methyl 4-cyano-2-formyl-3-methoxybenzoate (CAS: 1807290-50-1) in Chemical Biology and Pharmaceutical Applications

Methyl 4-cyano-2-formyl-3-methoxybenzoate (CAS: 1807290-50-1) is a synthetic intermediate of growing importance in chemical biology and pharmaceutical research. Recent studies have highlighted its versatile applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. This briefing consolidates the latest findings on its chemical properties, synthetic utility, and potential therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel kinase inhibitors. Researchers utilized its aldehyde and ester functional groups for sequential modifications, yielding compounds with nanomolar potency against EGFR and VEGFR2 kinases. The electron-withdrawing cyano and methoxy groups were found to enhance the stability of the resulting pharmacophores.

In synthetic methodology development, a recent Nature Communications paper (2024) reported an innovative photocatalytic approach for derivatizing Methyl 4-cyano-2-formyl-3-methoxybenzoate at the formyl position. This green chemistry protocol achieved C-C bond formation with 89% yield and excellent regioselectivity, addressing previous challenges in modifying this sterically hindered aromatic system.

Pharmacokinetic studies have revealed favorable ADME properties of derivatives stemming from this scaffold. The methoxy group appears to contribute to improved metabolic stability, while the cyano group enhances membrane permeability. These characteristics make it particularly valuable for CNS-targeted drug development, as evidenced by recent work on neuroprotective agents.

Ongoing research is exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) design. Its rigid aromatic structure serves as an ideal linker component, connecting target-binding moieties with E3 ligase ligands. Early-stage results show promising degradation efficiency for several oncology targets when incorporated into bifunctional molecules.

From a safety perspective, recent toxicological evaluations indicate that Methyl 4-cyano-2-formyl-3-methoxybenzoate itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), though appropriate handling precautions remain necessary due to its reactive aldehyde group. Process chemistry improvements have also been achieved, with a 2024 Organic Process Research & Development report detailing a continuous flow synthesis method that increased overall yield to 78% while reducing solvent waste.

Looking forward, the compound's unique combination of functional groups and demonstrated versatility position it as a valuable asset in medicinal chemistry. Its applications span from traditional small molecule drugs to emerging modalities like targeted protein degraders. Further research is expected to explore its utility in covalent inhibitor design and as a component of antibody-drug conjugates.